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Compound of Interest

Compound Name: ErSO

Cat. No.: B10828053 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Erbium(III) sulfate (ErSO). The following information is designed to ensure the safe handling

and disposal of this compound in a laboratory setting.

Hazard Identification and Classification
Erbium(III) sulfate is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact.[1] The compound is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning
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Hazard Pictogram:

&#x26A0;&#xFE0F;

Personal Protective Equipment (PPE)
When handling Erbium(III) sulfate, it is crucial to use appropriate personal protective

equipment to prevent exposure.

PPE Type Specifications Rationale

Respiratory Protection
NIOSH/MSHA approved

respirator

To be used when dust or

fumes are present to prevent

respiratory irritation.[1]

Hand Protection
Impermeable gloves (e.g.,

Nitrile rubber)

To prevent skin contact and

irritation.[1]

Eye and Face Protection
Chemical safety goggles or a

face shield

To protect eyes from dust

particles and splashes,

preventing serious eye

irritation.

Skin and Body Protection
Protective work clothing, lab

coat

To prevent skin exposure and

contamination of personal

clothing.[1]

Handling and Storage Procedures
Proper handling and storage are essential to maintain the integrity of Erbium(III) sulfate and

ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

Avoid generating dust during handling.[1]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Take off contaminated clothing and wash it before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed and properly labeled.[1]

Protect the compound from moisture as it is hygroscopic.[1]

Store away from incompatible materials such as acids and oxidizing agents.[1]

Experimental Workflow for Handling ErSO
The following diagram outlines the standard operating procedure for the safe handling of

Erbium(III) sulfate in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE:
- Respirator

- Impermeable Gloves
- Safety Goggles

- Lab Coat

Prepare workspace in a
well-ventilated fume hood

Gather all necessary
equipment and ErSO

Carefully weigh ErSO,
avoiding dust generation

Proceed to handling

Transfer ErSO to reaction
vessel or for use

Conduct experiment following
established protocols

Decontaminate workspace
and equipment

Experiment complete

Dispose of ErSO waste in a
-labeled, sealed container

Remove PPE in the
correct order

Follow institutional and
local regulations for final disposal
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ErSO Waste Generated

Collect waste in a designated,
properly labeled, sealed container

Store waste container in a secure,
well-ventilated area away from

incompatible materials

Maintain accurate records of
waste generation and storage

Submit a hazardous waste
disposal request to the

institutional EHS department

Arrange for pickup by a
certified hazardous waste

disposal vendor

Waste Disposed of in
Accordance with Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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